Cas no 342887-74-5 (ethyl 6-acetyl-2-butanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 6-acetyl-2-butanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 342887-74-5
• MF: C₁₆H₂₂N₂O₄S
• CID: 1461750
• Update Time: 2025-08-05

ethyl 6-acetyl-2-butanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3-carboxylic acid,6-acetyl-4,5,6,7-tetrahydro-2-[(1-oxobutyl)amino]-, ethyl ester
• Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-4,5,6,7-tetrahydro-2-[(1-oxobutyl)amino]-, ethyl ester
• ethyl 6-acetyl-2-butanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Additional information on ethyl 6-acetyl-2-butanamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Ethyl 6-Acetyl-2-Butanamido-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxylate: A Comprehensive Overview

Ethyl 6-acetyl-2-butanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 342887-74-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its thienopyridine core, which is a fused bicyclic system combining a thiophene ring and a pyridine ring. The presence of an ethyl ester group at the 3-position and an acetyl group at the 6-position further enhances its structural complexity and functional versatility.

The thienopyridine framework is known for its unique electronic properties and has been extensively studied for its potential applications in drug delivery systems and optoelectronic materials. Recent research has highlighted the ability of this compound to act as a scaffold for the development of novel bioactive agents. For instance, studies have demonstrated that the butanamido group at the 2-position can serve as a site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

One of the most intriguing aspects of ethyl 6-acetyl-2-butanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is its potential as a precursor for advanced materials. Researchers have explored its use in the synthesis of two-dimensional materials and nanocomposites due to its ability to form stable coordination networks. The acetyl group at the 6-position plays a critical role in modulating the electronic properties of the molecule, making it suitable for applications in organic electronics.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the final product. Recent advancements in catalytic methods have enabled the scalable production of this compound, making it more accessible for industrial applications.

From a pharmacological perspective, ethyl 6-acetyl-2-butanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it exhibits moderate inhibitory activity against cyclooxygenase enzymes (COX-1 and COX-2), which are key targets in inflammation-related diseases. The carboxylate group at the 3-position is believed to contribute to its bioavailability and metabolic stability.

Looking ahead, the versatility of this compound suggests that it could find applications in diverse fields such as agrochemicals and advanced materials science. Its ability to undergo further functionalization makes it an attractive candidate for developing next-generation compounds with tailored properties. As research continues to uncover new insights into its structure-property relationships, ethyl 6-acetyl-2-butanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is poised to play a significant role in advancing both academic and industrial endeavors.